molecular formula C12H13N3O B1483191 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde CAS No. 2098138-44-2

2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde

Cat. No. B1483191
CAS RN: 2098138-44-2
M. Wt: 215.25 g/mol
InChI Key: DMNRTRGLAGTUJS-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through the reaction of a diazo compound with an appropriate dipolarophile in a 1,3-dipolar cycloaddition . The pyridine ring could be formed through a number of methods, including the Chichibabin synthesis .


Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the pyrazole and pyridine rings. The pyrazole ring is known to participate in various chemical reactions, including cycloadditions, substitutions, and reductions . The pyridine ring is also reactive and can undergo electrophilic substitution reactions .

Scientific Research Applications

Asymmetric Transfer Hydrogenation Catalysis

A study by Magubane et al. (2017) involved compounds structurally related to 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde in the synthesis of catalysts for asymmetric transfer hydrogenation (ATH) of ketones. Nickel (II) and Iron (II) complexes derived from related ligands showed moderate yields and conversions in the ATH process, underscoring the potential of pyrazole-pyridine derivatives in catalysis (Magubane et al., 2017).

Synthesis of Novel Heterocycles

Khalifa et al. (2017) reported the synthesis of novel pyrazole-pyridine derivatives, which were evaluated for their chemical structures and potential applications. Although the research did not directly mention the specific acetaldehyde derivative, it highlights the broader relevance of pyrazole-pyridine chemistry in creating novel compounds with possible pharmaceutical applications (Khalifa et al., 2017).

Antitumor Agents Development

Abdallah et al. (2017) synthesized a series of pyrazolylpyridines with the aim of evaluating them as anticancer agents. This study underscores the potential medicinal chemistry applications of pyrazole-pyridine derivatives, indicating their importance in developing new therapeutics (Abdallah et al., 2017).

Antimicrobial Activity Studies

Asif et al. (2021) explored the synthesis of pyrazole-pyridine derivatives and their evaluation as antibacterial agents. This research further exemplifies the significance of pyrazole and pyridine moieties in the development of new antimicrobial compounds, suggesting potential applications in combating microbial resistance (Asif et al., 2021).

properties

IUPAC Name

2-(1-ethyl-3-pyridin-2-ylpyrazol-4-yl)acetaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3O/c1-2-15-9-10(6-8-16)12(14-15)11-5-3-4-7-13-11/h3-5,7-9H,2,6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMNRTRGLAGTUJS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)C2=CC=CC=N2)CC=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
Reactant of Route 2
2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
Reactant of Route 3
2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
Reactant of Route 4
2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
Reactant of Route 5
2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
Reactant of Route 6
Reactant of Route 6
2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetaldehyde

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